Cas no 195383-80-3 (2-Bromo-4,5-dimethoxycinnamic Acid)

• Product Name: 2-Bromo-4,5-dimethoxycinnamic Acid
• CAS No: 195383-80-3
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 232650
• PubChem ID: 735828
• Update Time: 2025-05-20

2-Bromo-4,5-dimethoxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-bromo-4,5-dimethoxyphenyl)-
• (E)-3-(2-bromo-4,5-dimethoxyphenyl)prop-2-enoate
• 2-BROMO-4,5-DIMETHOXYCINNAMIC ACID
• 6-Bromo-3,4-dimethoxycinnamic acid
• AC1NVCDG
• AKOS B005111
• RARECHEM AL BK 0015
• (E)-3-(2-bromo-4,5-dimethoxyphenyl)acrylic acid
• LABOTEST-BB LT00455677
• 2-Bromo-4,5-dimethoxycinnamicacid97%
• 2-Bromo-4,5-dimethoxycinnamic acid,98%
• 2-Propenoic acid, 3-(2-bromo-4,5-dimethoxyphenyl)-, (2E)-
• 3-(2-bromo-4,5-dimethoxy-phenyl)prop-2-enoic acid
• MFCD00017614
• EN300-1913832
• (E)-3-(2-bromo-4,5-dimethoxyphenyl)prop-2-enoic acid
• A809188
• NSC-143406
• 2-Propenoic acid, 3-(2-bromo-4,5-dimethoxyphenyl)-
• CS-0369640
• CS-0302195
• SCHEMBL2338994
• AKOS000303534
• 151539-52-5
• AB01247210-03
• (2E)-3-(2-bromo-4,5-dimethoxyphenyl)-2-propenoic acid
• MS-10582
• (E)-3-(2-bromo-4,5-dimethoxyphenyl)acrylicacid
• (2E)-3-(2-bromo-4,5-dimethoxyphenyl)prop-2-enoic acid
• NCGC00325034-01
• 3-(2-Bromo-4,5-dimethoxyphenyl)acrylic acid
• MSJCWIFRXCLULX-ONEGZZNKSA-N
• 195383-80-3
• NSC143406
• 2-Bromo-4,5-dimethoxycinnamic Acid

• Inchi： 1S/C11H11BrO4/c1-15-9-5-7(3-4-11(13)14)8(12)6-10(9)16-2/h3-6H,1-2H3,(H,13,14)/b4-3+
• InChI Key： MSJCWIFRXCLULX-ONEGZZNKSA-N
• SMILES： BrC1=CC(=C(C=C1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 285.98400
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 253 °C
• PSA: 55.76000
• LogP: 2.56410
• Solubility: Not available

2-Bromo-4,5-dimethoxycinnamic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-Bromo-4,5-dimethoxycinnamic Acid

2-Bromo-4,5-Dimethoxycinnamic Acid (CAS No. 195383-80-3): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-4,5-dimethoxycinnamic acid (CAS No. 195383-80-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, potential applications, and the latest research findings.

Chemical Structure and Properties: 2-Bromo-4,5-dimethoxycinnamic acid is a brominated cinnamic acid derivative characterized by its aromatic ring with two methoxy groups at the 4 and 5 positions and a bromine atom at the 2 position. The molecular formula is C₁₁H₁₀BrO₄, and its molecular weight is approximately 270.1 g/mol. The compound exhibits excellent thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis and Preparation: The synthesis of 2-bromo-4,5-dimethoxycinnamic acid typically involves a multi-step process. One common method starts with the bromination of 4,5-dimethoxycinnamic acid using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN). This reaction selectively introduces the bromine atom at the 2-position of the aromatic ring. The resulting product can be purified through recrystallization or column chromatography to obtain high-purity material.

Biological Activity and Applications: Recent studies have highlighted the potential biological activities of 2-bromo-4,5-dimethoxycinnamic acid. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways.

In addition to its antiproliferative properties, 2-bromo-4,5-dimethoxycinnamic acid has shown promise as an anti-inflammatory agent. Research published in the Inflammation Research journal reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Mechanistic Insights: Understanding the molecular mechanisms underlying the biological activities of 2-bromo-4,5-dimethoxycinnamic acid is crucial for its further development as a therapeutic agent. Studies have shown that this compound can modulate multiple signaling pathways involved in cell proliferation and inflammation. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of genes involved in inflammation and cell survival.

Pharmaceutical Development: The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of 2-bromo-4,5-dimethoxycinnamic acid. Preclinical studies have demonstrated its efficacy in animal models of cancer and inflammatory diseases. For example, a study published in the Cancer Letters journal reported that oral administration of this compound significantly reduced tumor growth in mice with xenografts of human breast cancer cells.

To advance its development as a drug candidate, researchers are currently investigating its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary data suggest that 2-bromo-4,5-dimethoxycinnamic acid has favorable pharmacokinetic properties and low toxicity at therapeutic doses.

Material Science Applications: Beyond its biological applications, 2-bromo-4,5-dimethoxycinnamic acid has also found use in material science. Its unique chemical structure makes it suitable for various applications, such as photovoltaic materials and organic electronics. A recent study published in the Journal of Materials Chemistry C explored its use as a hole transport material in organic solar cells. The results showed that devices incorporating this compound exhibited improved photovoltaic performance compared to traditional materials.

Safety Considerations: While 2-bromo-4,5-dimethoxycinnamic acid shows promise for various applications, it is important to consider safety aspects during handling and use. Like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

Conclusion: In summary, 2-bromo-4,5-dimethoxycinnamic acid (CAS No. 195383-80-3) is a multifaceted compound with significant potential in both biological and material science applications. Its antiproliferative and anti-inflammatory properties make it an attractive candidate for drug development, while its unique chemical structure offers opportunities for advanced material applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various fields.